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Compound of Interest

Compound Name: FPI-1523 sodium

Cat. No.: B10861215 Get Quote

Technical Support Center: FPI-1523 Sodium
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the stability and optimal storage conditions

for FPI-1523 sodium. The information is designed to help you mitigate common issues and

ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for solid FPI-1523 sodium?

A1: For optimal stability, solid FPI-1523 sodium should be stored under controlled conditions. It

is recommended to keep it in a sealed container, protected from moisture and direct sunlight.

Long-term storage at -20°C is advisable for maintaining its integrity for up to three years. For

shorter periods, storage at 4°C is acceptable.

Q2: How should I store FPI-1523 sodium in solution?

A2: Once dissolved, the stability of FPI-1523 sodium is dependent on the solvent and storage

temperature. For aqueous stock solutions, it is recommended to store them at -80°C for up to

six months or at -20°C for up to one month.[1] To prevent degradation, it is crucial to use sealed

containers and avoid repeated freeze-thaw cycles.

Q3: What is the stability of FPI-1523 sodium's parent compound, Avibactam, in solution?
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A3: Studies on Avibactam, the parent compound of FPI-1523, in a 0.9% sodium chloride

solution have shown that its degradation remains below 5% for 10 to 14 days when stored

under refrigeration at 2°C–8°C.[2] When stored for 14 days at 2°C–8°C followed by 24 hours at

32°C, the remaining Avibactam was between 83.2% and 93.1%.[3]

Q4: What general precautions should I take when handling FPI-1523 sodium?

A4: FPI-1523 sodium is sensitive to moisture. Therefore, it is important to handle the

compound in a dry and well-ventilated area. Use tightly sealed containers for storage.

Troubleshooting Guide
Issue 1: I am observing unexpected degradation of my FPI-1523 sodium sample.

Possible Cause Troubleshooting Step

Improper Storage

Verify that the storage conditions for both solid

and solution forms of FPI-1523 sodium align

with the recommended guidelines (see FAQs).

Ensure containers are properly sealed to

prevent moisture absorption.

Contaminated Solvent

Use high-purity, anhydrous solvents for

preparing solutions. Ensure that the solvents

have not been exposed to conditions that could

lead to contamination.

Repeated Freeze-Thaw Cycles

Aliquot stock solutions into smaller, single-use

volumes to avoid repeated freezing and

thawing, which can accelerate degradation.

Exposure to Light

Protect solutions from direct exposure to light by

using amber vials or by wrapping containers in

aluminum foil.

Issue 2: My experimental results with FPI-1523 sodium are inconsistent.
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Possible Cause Troubleshooting Step

Inaccurate Concentration of Stock Solution

Re-verify the concentration of your stock

solution. If possible, use a freshly prepared

solution for critical experiments.

Degradation During Experiment

Minimize the time that FPI-1523 sodium

solutions are kept at room temperature during

experimental setup. Prepare solutions

immediately before use if possible.

pH of the Experimental Buffer

The stability of FPI-1523 sodium may be pH-

dependent. Ensure that the pH of your

experimental buffer is controlled and consistent

across experiments.

Data on Storage and Stability
The following tables summarize the recommended storage conditions for FPI-1523 sodium
and the stability of its parent compound, Avibactam.

Table 1: Recommended Storage Conditions for FPI-1523 Sodium

Form
Storage

Temperature
Duration Key Considerations

Solid
Room Temperature

(Continental US)
Short-term May vary elsewhere.

Solid 4°C Mid-term
Sealed storage, away

from moisture.[1][2]

Solid -20°C Up to 3 years
Keep away from direct

sunlight and moisture.

In Solvent -20°C Up to 1 month
Sealed storage, away

from moisture.[1]

In Solvent -80°C Up to 6 months
Sealed storage, away

from moisture.[1]
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Table 2: Stability Data for Avibactam Sodium in 0.9% Sodium Chloride Solution

Storage Condition Time Remaining Avibactam (%)

Refrigerated (2°C–8°C) 10-14 days > 95%

14 days refrigerated (2°C–8°C)

then 24 hours at 32°C
15 days 83.2% - 93.1%

Room Temperature 12 hours Stable

Refrigerated (2°C–8°C) after

reconstitution and dilution
24 hours Stable

Experimental Protocols
Protocol 1: Forced Degradation Study of FPI-1523 Sodium

This protocol outlines a general procedure for conducting a forced degradation study to assess

the stability of FPI-1523 sodium under various stress conditions.

1. Materials:

FPI-1523 sodium
High-purity water
Hydrochloric acid (HCl)
Sodium hydroxide (NaOH)
Hydrogen peroxide (H₂O₂)
HPLC-grade acetonitrile and methanol
Phosphate buffer
UV-Vis spectrophotometer or HPLC system

2. Sample Preparation:

Prepare a stock solution of FPI-1523 sodium in high-purity water at a known concentration
(e.g., 1 mg/mL).

3. Stress Conditions:
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Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at 60°C
for 24 hours.
Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at
60°C for 24 hours.
Oxidative Degradation: Mix the stock solution with an equal volume of 3% H₂O₂. Store at
room temperature, protected from light, for 24 hours.
Thermal Degradation: Incubate the solid FPI-1523 sodium at 80°C for 48 hours. Also,
incubate the stock solution at 60°C for 48 hours.
Photolytic Degradation: Expose the solid and stock solution to UV light (254 nm) for 48
hours.

4. Analysis:

After the incubation period, neutralize the acidic and basic samples.
Dilute all samples to a suitable concentration for analysis.
Analyze the samples using a stability-indicating HPLC method. A reverse-phase C18 column
with a gradient elution of acetonitrile and phosphate buffer is a common starting point.
Monitor the elution profile at a suitable wavelength (e.g., determined by UV-Vis scan).
Calculate the percentage of degradation by comparing the peak area of the intact FPI-1523
sodium in the stressed samples to that of an unstressed control sample.
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Caption: Troubleshooting workflow for FPI-1523 sodium stability issues.
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Caption: Plausible degradation pathways for FPI-1523 sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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